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Compound of Interest

Compound Name: Boc-leu-met-OH

Cat. No.: B1610845

An In-depth Technical Guide to N-tert-Butoxycarbonyl-L-leucyl-L-methionine (Boc-Leu-Met-
OH)

This guide provides comprehensive technical information on N-tert-butoxycarbonyl-L-leucyl-L-
methionine (Boc-Leu-Met-OH) for researchers, scientists, and professionals in drug
development. It covers the physicochemical properties, a detailed synthesis protocol, and
contextual biological significance.

Physicochemical Properties

While a specific CAS number for Boc-Leu-Met-OH is not readily found in common chemical
databases, its molecular properties can be derived from its constituent amino acids. The
compound consists of L-leucine protected at the N-terminus with a tert-butoxycarbonyl (Boc)
group, linked via a peptide bond to L-methionine.

Data Presentation: Molecular Properties

Property Value Source
Molecular Formula C16H30N205S Calculated
Molecular Weight 362.49 g/mol Calculated
CAS Number Not readily available
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Note: The molecular weight is calculated based on the sum of the molecular weights of Boc-L-
leucine and L-methionine, with the subtraction of the molecular weight of one water molecule
(18.02 g/mol ) lost during peptide bond formation.

Experimental Protocol: Synthesis of Boc-Leu-Met-
OH

The synthesis of Boc-Leu-Met-OH can be achieved through standard liquid-phase peptide
coupling methods. A common approach involves the coupling of Boc-L-leucine to the free
amino group of L-methionine using a coupling agent.

Materials:

Boc-L-leucine (Boc-Leu-OH)

e L-methionine (H-Met-OH)

e Coupling agent (e.g., Dicyclohexylcarbodiimide (DCC) or HBTU/HATU)
» Base (e.g., Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM))
¢ Solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

e 1M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate (NaHCOs3) solution

o Saturated sodium chloride (NaCl) solution (brine)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

o Ethyl acetate (EtOAC)

e Hexanes

Procedure:
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» Dissolution: Dissolve L-methionine (1.0 eq) and a base such as DIPEA (2.5 eq) in a suitable
solvent like DMF.

» Activation: In a separate flask, dissolve Boc-L-leucine (1.0 eq) and a coupling agent like
HBTU (1.0 eq) in DMF. Stir for 5-10 minutes to allow for the activation of the carboxylic acid.

e Coupling: Add the activated Boc-L-leucine solution to the L-methionine solution. Let the
reaction proceed at room temperature for 2-4 hours, monitoring the progress by thin-layer
chromatography (TLC).

o Work-up:
o Once the reaction is complete, dilute the mixture with ethyl acetate.

o Wash the organic layer sequentially with 1M HCI (3x), saturated NaHCOs solution (3x),
and brine (1x).

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.
« Purification:

o Filter off the drying agent and concentrate the solution in vacuo to obtain the crude
product.

o The crude Boc-Leu-Met-OH can be purified by column chromatography on silica gel using
a gradient of methanol in dichloromethane or by recrystallization from a suitable solvent
system like ethyl acetate/hexanes.

Mandatory Visualization

Experimental Workflow for the Synthesis of Boc-Leu-Met-OH
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Caption: Liquid-phase synthesis workflow for Boc-Leu-Met-OH.

Biological Significance

Specific biological activities or signaling pathways for the dipeptide Boc-Leu-Met-OH are not
extensively documented in scientific literature. However, the constituent amino acids, L-leucine
and L-methionine, are crucial in various biological processes.

e L-Leucine: is a branched-chain amino acid (BCAA) that plays a vital role in protein synthesis
and muscle metabolism. It is known to activate the mTOR signaling pathway, which is a
central regulator of cell growth and proliferation.
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e L-Methionine: is an essential amino acid containing sulfur. It is a precursor for other sulfur-
containing compounds like cysteine and taurine and is involved in metabolic processes,
including the synthesis of S-adenosylmethionine (SAM), a universal methyl group donor.

Peptides containing leucine and methionine residues can be of interest in drug design as they
can mimic or inhibit protein-protein interactions. The N-terminal Boc protecting group makes
Boc-Leu-Met-OH a useful building block in the synthesis of larger, more complex peptides with
potential therapeutic applications.

 To cite this document: BenchChem. [Boc-leu-met-OH CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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